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Compound of Interest

Compound Name: 1-Acetylindole

Cat. No.: B1583761 Get Quote

An In-depth Technical Guide to 1-Acetylindole

For researchers, scientists, and professionals in drug development, a thorough understanding

of key chemical entities is paramount. This document provides a comprehensive overview of 1-
acetylindole, a significant heterocyclic compound.

Core Chemical Properties
1-Acetylindole, an N-acylated derivative of indole, possesses the chemical formula C₁₀H₉NO.

[1][2][3][4][5][6] Its molecular weight is approximately 159.18 g/mol .[1][3][5][6] The precise

molecular weight has been determined to be 159.1846 g/mol .[2]

Property Value Source

Chemical Formula C₁₀H₉NO [1][2][3][4][5][6]

Molecular Weight 159.18 g/mol [1][3][5][6]

Exact Mass 159.1846 g/mol [2]

Experimental Protocols for Synthesis
The N-acetylation of indole to produce 1-acetylindole is a common laboratory procedure.

Several methods have been established, with variations in reagents, catalysts, and reaction

conditions.
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Method 1: Acetylation using Acetic Anhydride and
Sodium Acetate
This is a traditional and effective method for the N-acetylation of indole.

Materials:

Indole

Acetic anhydride

Anhydrous sodium acetate

Ether

2N Sulfuric acid (H₂SO₄) solution

Sodium sulfate (Na₂SO₄)

Procedure:

A mixture of indole (2 g), acetic anhydride (5 mL), and anhydrous sodium acetate (1 g) is

refluxed for 3 hours.

After cooling, the solvent is removed under vacuum.

The resulting residue is extracted with ether (3 x 15 mL).

The combined ether extracts are washed with a 2N H₂SO₄ solution (3 x 10 mL).

The aqueous acidic layer is separated, and the ether layer is dried over anhydrous sodium

sulfate.

The ether is evaporated to yield N-acetyl indole. This method typically results in a yield of

around 60%.
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Method 2: Direct N-Acylation with Carboxylic Acid and
Boric Acid
This method provides a direct route to N-acylindoles from the corresponding carboxylic acid.

Materials:

Indole

Acetic acid (or other carboxylic acid)

Boric acid

Mesitylene

Silica gel for column chromatography

Isopropyl ether-hexane solvent system

Procedure:

A mixture of indole (1 equivalent), the desired carboxylic acid (1.1 equivalents), and boric

acid (0.3 equivalents) is prepared in mesitylene.

The mixture is heated to reflux for 48 hours using a Dean-Stark apparatus to remove water.

After the reaction is complete, the crude product is purified by column chromatography on

silica gel.

The column is eluted with an isopropyl ether-hexane solvent system to afford the pure 1-

acylindole.

Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis of 1-acetylindole via

the acetylation of indole.
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Caption: A generalized workflow for the synthesis of 1-acetylindole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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